Cas no 116454-33-2 (4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI))
116454-33-2 structure
Product Name:4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI)
CAS No:116454-33-2
MF:C9H14O
MW:138.206862926483
CID:131212
PubChem ID:15921404
Update Time:2025-04-19
4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI)
- 4,6-Octadien-2-one, 3-methyl-, [R-(E,Z)]- (9CI)
- (3R,4E,6Z)-3-methylocta-4,6-dien-2-one
- 116454-33-2
-
- Inchi: 1S/C9H14O/c1-4-5-6-7-8(2)9(3)10/h4-8H,1-3H3/b5-4-,7-6+/t8-/m1/s1
- InChI Key: PNFIYBQOUPIIHJ-SOIHFEEHSA-N
- SMILES: O=C(C)[C@@H](/C=C/C=C\C)C
Computed Properties
- Exact Mass: 138.10452
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI) Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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